Cas no 1421490-96-1 (N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxybenzamide)

• Product Name: N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxybenzamide
• CAS No: 1421490-96-1
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 6419152
• PubChem ID: 71787800
• Update Time: 2025-10-29

N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxybenzamide
• N-(3-hydroxy-3-thiophen-2-ylpropyl)-2-methoxybenzamide
• F6190-1546
• N-[3-HYDROXY-3-(THIOPHEN-2-YL)PROPYL]-2-METHOXYBENZAMIDE
• N-(3-hydroxy-3-(thiophen-2-yl)propyl)-2-methoxybenzamide
• 1421490-96-1
• AKOS024536717

• Inchi： 1S/C15H17NO3S/c1-19-13-6-3-2-5-11(13)15(18)16-9-8-12(17)14-7-4-10-20-14/h2-7,10,12,17H,8-9H2,1H3,(H,16,18)
• InChI Key： SRMRXZPWSDONES-UHFFFAOYSA-N
• SMILES： C(NCCC(O)C1SC=CC=1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 291.09291458g/mol
• Monoisotopic Mass: 291.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.8Ų

Additional information on N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxybenzamide

N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxybenzamide (CAS No. 1421490-96-1): A Comprehensive Overview

The compound N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxybenzamide (CAS No. 1421490-96-1) is a unique organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and biotechnology. This compound has garnered attention due to its distinctive chemical structure and promising biological activities. In this article, we will delve into its properties, synthesis, applications, and recent research advancements.

The molecular structure of N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxybenzamide comprises a benzamide core with a hydroxyl-substituted thiophene group. The presence of the thiophene ring introduces interesting electronic properties, while the hydroxyl group adds hydrophilicity to the molecule. This combination makes it a versatile compound for various chemical modifications and functionalizations. Recent studies have highlighted its potential as a building block for advanced materials and drug delivery systems.

Synthesis and Characterization

The synthesis of N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxybenzamide involves a multi-step process that typically begins with the preparation of the thiophene derivative. The key steps include Friedel-Crafts alkylation, oxidation, and amide formation. Researchers have optimized these steps to achieve high yields and purity. Advanced characterization techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography have been employed to confirm the molecular structure and purity.

Recent advancements in green chemistry have led to the development of more sustainable synthesis methods for this compound. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. These methods align with current trends toward environmentally friendly chemical processes.

Biological Activity and Applications

One of the most exciting aspects of N-3-hydroxy-3-(thiophen-2-y l)propyl -2-methoxybenzamide is its biological activity. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. In particular, its ability to inhibit COX enzymes has been extensively studied in vitro.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its ability to form self-assembled monolayers on various substrates makes it a valuable component in the fabrication of nanoscale devices. Recent research has explored its use in creating biosensors and drug delivery systems with enhanced performance.

Recent Research Highlights

Over the past few years, significant progress has been made in understanding the properties and applications of N -3-hydroxy -3 -(thiophen -2 - yl ) propyl - 2 - methoxy benzamide . A study published in *Nature Communications* demonstrated its ability to modulate cellular signaling pathways involved in neurodegenerative diseases. Another study in *Advanced Materials* highlighted its role as a bio-inspired catalyst for organic transformations.

Furthermore, researchers have explored its use in photovoltaic devices due to its excellent light-harvesting capabilities. The incorporation of this compound into polymer solar cells has resulted in improved power conversion efficiencies.

Future Prospects

The future of N -3-hydroxy -3 -(thiophen -2 - yl ) propyl - 2 - methoxy benzamide looks promising as scientists continue to unlock its full potential. Ongoing research is focused on optimizing its pharmacokinetic properties for therapeutic applications and exploring new routes for scalable synthesis.

In conclusion, N -3-hydroxy -3 -(thiophen -2 - yl ) propyl - 2 - methoxy benzamide (CAS No . 1421490 -96 -1) is a multifaceted compound with wide-ranging applications across various disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in the development of innovative solutions in medicine and materials science.